Cas no 27011-61-6 (3-(Bromomethyl)tricyclo[3.3.1.13,7]decan-1-ol)

• Product Name: 3-(Bromomethyl)tricyclo[3.3.1.13,7]decan-1-ol
• CAS No: 27011-61-6
• MF: C₁₁H₁₇BrO
• MW: 245.156082868576
• CID: 5446207
• PubChem ID: 4049975
• Update Time: 2023-08-27

3-(Bromomethyl)tricyclo[3.3.1.13,7]decan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS016311688
• F0266-0295
• AKOS002262819
• 3-(bromomethyl)adamantan-1-ol
• (1s,3r,5R,7S)-3-(bromomethyl)adamantan-1-ol
• 27011-61-6
• MFCD01837687
• AT32110
• EN300-8208552
• 3-(Bromomethyl)tricyclo[3.3.1.13,7]decan-1-ol

• Inchi： 1S/C11H17BrO/c12-7-10-2-8-1-9(3-10)5-11(13,4-8)6-10/h8-9,13H,1-7H2
• InChI Key： GTPYLJQQDHYXDY-UHFFFAOYSA-N
• SMILES： C12(O)CC3CC(CC(CBr)(C3)C1)C2

Computed Properties

• Exact Mass: 244.04628g/mol
• Monoisotopic Mass: 244.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 88 °C
• Boiling Point: 309.7±15.0 °C(Predicted)
• pka: 15.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols